3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide

• IUPAC Name: 3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide
• InChI: InChI=1S/C13H14FN3O/c1-16(8-10-7-15-17(2)9-10)13(18)11-4-3-5-12(14)6-11/h3-7,9H,8H2,1-2H3
• InChI Key: VLJMLDIBZSWSQR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN(C)C(=O)C2=CC(=CC=C2)F
• Molecular Formula: C13H14FN3O
• Molecular Weight: 247.27 g/mol

Description

3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been studied for its potential application in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide involves its selective binding to the dopamine D3 receptor, which inhibits the activity of this receptor. This leads to a decrease in dopamine neurotransmission in the brain, which can have various effects depending on the specific area of the brain affected.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various animal models. It has been found to decrease the release of dopamine in the brain, which can lead to a decrease in locomotor activity and an increase in anxiety-like behavior. It has also been found to have anxiolytic and antidepressant-like effects in certain animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide in lab experiments is its selective binding to the dopamine D3 receptor, which allows for the study of the specific effects of this receptor in various areas of the brain. However, one limitation is that it may not accurately represent the effects of dopamine D3 receptor antagonists in humans, as animal models may not fully replicate the human brain.

Future Directions

There are several future directions for the study of 3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide. One direction is the development of new drugs based on this compound for the treatment of various neurological disorders. Another direction is the study of its effects on other neurotransmitter systems in the brain, as well as its potential interactions with other drugs. Additionally, further research is needed to determine its long-term effects and safety in humans.

Synthesis Methods

The synthesis of 3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide involves the reaction of 3-fluorobenzoyl chloride with N-methyl-N-[(1-methylpyrazol-4-yl)methyl]amine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide has been studied for its potential application in scientific research, particularly in the field of neuroscience. It has been found to act as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of dopamine neurotransmission in the brain. This makes it a potential candidate for the development of new drugs for the treatment of various neurological disorders such as Parkinson's disease, schizophrenia, and addiction.